Cas no 1198425-98-7 (Deschloro-2-oxo-thiamethoxam)

• Product Name: Deschloro-2-oxo-thiamethoxam
• CAS No: 1198425-98-7
• MF: C₈H₁₁N₅O₄S
• MW: 273.27
• CID: 5064992
• Update Time: 2025-10-13

Deschloro-2-oxo-thiamethoxam Chemical and Physical Properties

Names and Identifiers

• 5-[[Dihydro-5-methyl-4-(nitroimino)-2H-1,3,5-oxadiazin-3(4H)-yl]methyl]-2(3H)-thiazolone
• Deschloro-2-oxo-thiamethoxam

• Inchi： 1S/C8H11N5O4S/c1-11-4-17-5-12(7(11)10-13(15)16)3-6-2-9-8(14)18-6/h2H,3-5H2,1H3,(H,9,14)/b10-7+
• InChI Key： INQFOAQWMHOQDW-JXMROGBWSA-N
• SMILES： C1OCN(C)/C(=N\[N+](=O)[O-])/N1CC1=CNC(=O)S1

Additional information on Deschloro-2-oxo-thiamethoxam

Deschloro-2-Oxo-Thiamethoxam: A Comprehensive Overview

Deschloro-2-Oxo-Thiamethoxam, with the CAS No. 1198425-98-7, is a compound of significant interest in the field of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of Deschloro-2-Oxo-Thiamethoxam, while incorporating the latest research findings to provide a comprehensive understanding.

The name Deschloro-2-Oxo-Thiamethoxam itself suggests its structural composition. The term "deschloro" indicates the removal of a chlorine atom from the parent compound, while "2-oxo" refers to the presence of a ketone group at the second position. The "thiamethoxam" part signifies its relation to thiamine derivatives, which are essential nutrients for various biological processes. This compound is a derivative of thiamine, specifically designed to enhance certain properties for specialized applications.

Recent studies have highlighted the importance of Deschloro-2-Oxo-Thiamethoxam in drug delivery systems. Researchers have explored its potential as a carrier molecule due to its ability to encapsulate and release bioactive compounds in a controlled manner. This property makes it an ideal candidate for targeted drug delivery, where precise release kinetics are crucial for therapeutic efficacy.

In terms of synthesis, Deschloro-2-Oxo-Thiamethoxam is typically derived through a multi-step chemical process involving dehydrohalogenation and oxidation reactions. The removal of chlorine atoms is achieved through specific dehalogenation techniques, while the formation of the ketone group is facilitated by oxidation methods such as Swern oxidation or Dess-Martin periodinane treatment. These steps ensure the stability and functionality of the final product.

The structural integrity of Deschloro-2-Oxo-Thiamethoxam plays a pivotal role in its applications. Its molecular structure allows for strong interactions with other molecules, making it suitable for use in polymer composites and advanced materials. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its potential as a building block for nanoscale devices and sensors.

In addition to its industrial applications, Deschloro-2-Oxo-Thiamethoxam has shown promise in biological systems. Studies have demonstrated its ability to act as a cofactor in enzymatic reactions, enhancing catalytic efficiency under specific conditions. This property opens new avenues for its use in biocatalysis and metabolic engineering.

The environmental impact of Deschloro-2-Oxo-Thiamethoxam has also been a focus of recent research. Scientists have investigated its biodegradability and toxicity levels, with findings indicating that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, Deschloro-2-Oxo-Thiamethoxam, with CAS No 1198425-98-7, is a versatile compound with diverse applications across multiple disciplines. Its unique properties and potential uses make it a subject of ongoing research and development. As new findings emerge, this compound is expected to play an increasingly important role in advancing technology and improving quality of life.